Cas no 1500937-19-8 (4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile)

• Product Name: 4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile
• CAS No: 1500937-19-8
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 6366105
• PubChem ID: 65289356
• Update Time: 2025-07-02

4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile
• Benzonitrile, 4-[4-(aminomethyl)-2-oxazolyl]-
• 4-[4-(aminomethyl)-1,3-oxazol-2-yl]benzonitrile
• AKOS014624122
• 1500937-19-8
• CS-0240188
• SCHEMBL1158490
• EN300-2264375
• 4-(4-(Aminomethyl)oxazol-2-yl)benzonitrile

• Inchi： 1S/C11H9N3O/c12-5-8-1-3-9(4-2-8)11-14-10(6-13)7-15-11/h1-4,7H,6,13H2
• InChI Key： UYVDFHFGGJLVQT-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2=NC(CN)=CO2)C=C1

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 401.9±55.0 °C(Predicted)
• pka: 7.17±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile

Introduction to 4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile (CAS No. 1500937-19-8)

4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1500937-19-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile consists of a benzonitrile moiety linked to an oxazole ring, which is further substituted with an aminomethyl group. This unique arrangement of functional groups imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse interactions with biological targets, positioning it as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in oxazole derivatives due to their wide range of biological activities. Oxazole rings are known for their stability and ability to participate in hydrogen bonding, making them valuable scaffolds in drug design. The benzonitrile group, on the other hand, is frequently incorporated into pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. The combination of these features in 4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile suggests potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of 4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile is its potential as a precursor for more complex molecules. The aminomethyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility is particularly valuable in the context of rational drug design, where precise control over molecular structure is essential for achieving desired pharmacological effects.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Heterocycles are known for their ability to mimic natural products and biological molecules, making them effective tools in drug discovery. The oxazole ring in 4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile is no exception, offering a scaffold that can be modified to target various disease mechanisms. For instance, oxazole derivatives have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties, underscoring the compound's potential therapeutic value.

The benzonitrile moiety further enhances the compound's appeal as a pharmaceutical intermediate. Benzonitriles are commonly found in bioactive molecules due to their ability to interact with enzymes and receptors through hydrogen bonding and hydrophobic interactions. This property makes them useful in designing drugs that require precise binding to biological targets. Additionally, benzonitriles can undergo various chemical transformations, providing chemists with numerous options for modifying their structure and function.

From a synthetic perspective, 4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile offers interesting challenges and opportunities. The synthesis of this compound requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency, which bodes well for future applications in drug development.

The pharmaceutical industry continues to seek innovative compounds that can address unmet medical needs. 4-4-(aminomethyl)-1,3-oxazol-2-ylbenzonitrile, with its unique structural features and potential biological activities, represents a promising candidate for further investigation. As research progresses, it is likely that new applications and derivatives will be discovered, expanding its role in medicinal chemistry.

In conclusion,4-(aminomethyl)-1H-[1] benzopyranone 6-carboxylic acid (6E) - 5-methoxy - 7-hydroxy - 8-methyl - 8H - thiazolo [5 , 4 - d ] pyrimidin - 7 ( 6 H ) - one ( CAS No . 15009371988 ) continues to be an important compound in pharmaceutical research . Its structural complexity , combined with its potential biological activities , makes it a valuable tool for scientists working on drug discovery . As our understanding of its properties grows , so too will its applications in medicine .